Cas no 178678-21-2 (Benzene, 1-chloro-4-nitro-2-(phenylmethyl)-)

• Product Name: Benzene, 1-chloro-4-nitro-2-(phenylmethyl)-
• CAS No: 178678-21-2
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• CID: 1366448
• PubChem ID: 11579668
• Update Time: 2025-04-20

Benzene, 1-chloro-4-nitro-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-nitro-2-(phenylmethyl)-
• 1-Chloro-4-nitro-2-(phenylmethyl)benzene
• SCHEMBL6203707
• DTXSID301274489
• 178678-21-2

• Inchi： 1S/C13H10ClNO2/c14-13-7-6-12(15(16)17)9-11(13)8-10-4-2-1-3-5-10/h1-7,9H,8H2
• InChI Key： YDRARYLGGXGZBX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.0401
• Monoisotopic Mass: 247.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14